Cas no 518330-69-3 (methyl 2-methyl-5-(2-methyl-5-nitrobenzenesulfonamido)-1-benzofuran-3-carboxylate)

• Product Name: methyl 2-methyl-5-(2-methyl-5-nitrobenzenesulfonamido)-1-benzofuran-3-carboxylate
• CAS No: 518330-69-3
• MF: C₁₈H₁₆N₂O₇S
• MW: 404.393843650818
• CID: 6198686
• PubChem ID: 7113484
• Update Time: 2025-07-02

methyl 2-methyl-5-(2-methyl-5-nitrobenzenesulfonamido)-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-5-(2-methyl-5-nitrobenzenesulfonamido)-1-benzofuran-3-carboxylate
• SR-01000112413-1
• AKOS001676587
• 518330-69-3
• SR-01000112413
• F1269-1859
• methyl 2-methyl-5-(2-methyl-5-nitrophenylsulfonamido)benzofuran-3-carboxylate
• methyl 2-methyl-5-[(2-methyl-5-nitrophenyl)sulfonylamino]-1-benzofuran-3-carboxylate
• EU-0048482

• Inchi： 1S/C18H16N2O7S/c1-10-4-6-13(20(22)23)9-16(10)28(24,25)19-12-5-7-15-14(8-12)17(11(2)27-15)18(21)26-3/h4-9,19H,1-3H3
• InChI Key： FABQQKKIGCAGLX-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)[N+](=O)[O-])(NC1C=CC2=C(C=1)C(C(=O)OC)=C(C)O2)(=O)=O

Computed Properties

• Exact Mass: 404.06782203g/mol
• Monoisotopic Mass: 404.06782203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 140Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on methyl 2-methyl-5-(2-methyl-5-nitrobenzenesulfonamido)-1-benzofuran-3-carboxylate

Comprehensive Overview of Methyl 2-methyl-5-(2-methyl-5-nitrobenzenesulfonamido)-1-benzofuran-3-carboxylate (CAS No. 518330-69-3)

Methyl 2-methyl-5-(2-methyl-5-nitrobenzenesulfonamido)-1-benzofuran-3-carboxylate (CAS No. 518330-69-3) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzofuran core and nitrobenzenesulfonamido moiety, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The compound's molecular structure includes a methyl ester group at the 3-position of the benzofuran ring, which enhances its stability and solubility in various solvents. The presence of a 2-methyl-5-nitrobenzenesulfonamido substituent at the 5-position introduces electron-withdrawing properties, making it a candidate for further chemical modifications. These attributes align with current trends in small molecule drug design, where researchers seek compounds with tunable pharmacokinetic properties.

In recent years, the demand for novel heterocyclic compounds like Methyl 2-methyl-5-(2-methyl-5-nitrobenzenesulfonamido)-1-benzofuran-3-carboxylate has surged due to their potential in addressing unmet medical needs. For instance, the benzofuran scaffold is frequently investigated for its role in anti-inflammatory and antioxidant applications, topics that are highly searched in academic and industrial databases. This compound's nitro group further adds to its versatility, as nitroaromatics are often precursors in the synthesis of more complex bioactive molecules.

From a synthetic chemistry perspective, the preparation of CAS No. 518330-69-3 involves multi-step reactions, including sulfonamide coupling and esterification. These methods are well-documented in peer-reviewed literature, making this compound accessible to researchers aiming to explore its derivatives. The growing interest in green chemistry has also led to investigations into more sustainable synthesis routes for such compounds, a topic frequently queried in AI-driven research tools.

The compound's physicochemical properties, such as its melting point, solubility, and stability under various conditions, are critical for its practical applications. These parameters are often the focus of QSAR (Quantitative Structure-Activity Relationship) studies, which aim to predict biological activity based on molecular descriptors. As the pharmaceutical industry increasingly relies on computational chemistry and machine learning to accelerate drug discovery, compounds like Methyl 2-methyl-5-(2-methyl-5-nitrobenzenesulfonamido)-1-benzofuran-3-carboxylate are likely to remain in the spotlight.

In conclusion, Methyl 2-methyl-5-(2-methyl-5-nitrobenzenesulfonamido)-1-benzofuran-3-carboxylate (CAS No. 518330-69-3) represents a promising area of research in organic and medicinal chemistry. Its structural complexity and potential bioactivity make it a valuable candidate for further exploration, particularly in the context of drug development and materials science. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and biotechnology.